Cas no 900015-66-9 ((2E)-1-{6-chloro-2-methylimidazo[1,2-a]pyridin-3-yl}-3-(dimethylamino)prop-2-en-1-one)

• Product Name: (2E)-1-{6-chloro-2-methylimidazo[1,2-a]pyridin-3-yl}-3-(dimethylamino)prop-2-en-1-one
• CAS No: 900015-66-9
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• CID: 4664393
• Update Time: 2025-06-25

(2E)-1-{6-chloro-2-methylimidazo[1,2-a]pyridin-3-yl}-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-{6-chloro-2-methylimidazo[1,2-a]pyridin-3-yl}-3-(dimethylamino)prop-2-en-1-one
• 2-Propen-1-one, 1-(6-chloro-2-methylimidazo[1,2-a]pyridin-3-yl)-3-(dimethylamino)-

• Inchi： 1S/C13H14ClN3O/c1-9-13(11(18)6-7-16(2)3)17-8-10(14)4-5-12(17)15-9/h4-8H,1-3H3
• InChI Key： AZVSBYRFCSOXMX-UHFFFAOYSA-N
• SMILES： C(C1N2C(=NC=1C)C=CC(Cl)=C2)(=O)C=CN(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on (2E)-1-{6-chloro-2-methylimidazo[1,2-a]pyridin-3-yl}-3-(dimethylamino)prop-2-en-1-one

Introduction to (2E)-1-{6-chloro-2-methylimidazo[1,2-a]pyridin-3-yl}-3-(dimethylamino)prop-2-en-1-one (CAS No. 900015-66-9)

(2E)-1-{6-chloro-2-methylimidazo[1,2-a]pyridin-3-yl}-3-(dimethylamino)prop-2-en-1-one (CAS No. 900015-66-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the imidazopyridine class of molecules, which are known for their diverse biological activities and potential therapeutic applications.

The chemical structure of (2E)-1-{6-chloro-2-methylimidazo[1,2-a]pyridin-3-yl}-3-(dimethylamino)prop-2-en-1-one features a unique combination of functional groups, including a chlorinated imidazopyridine ring and a dimethylamino group attached to an alkene moiety. This structural complexity contributes to its pharmacological properties and makes it an attractive candidate for various drug discovery programs.

Recent studies have highlighted the potential of (2E)-1-{6-chloro-2-methylimidazo[1,2-a]pyridin-3-yl}-3-(dimethylamino)prop-2-en-1-one in the treatment of neurological disorders. Specifically, research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by neurotoxic agents.

In addition to its neuroprotective properties, (2E)-1-{6-chloro-2-methylimidazo[1,2-a]pyridin-3-yl}-3-(dimethylamino)prop-2-en-1-one has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have indicated that the compound can significantly reduce seizure activity in animal models of epilepsy. This finding is particularly significant given the limited options available for treating refractory epilepsy, a condition characterized by seizures that do not respond to conventional anticonvulsant medications.

The mechanism of action of (2E)-1-{6-chloro-2-methylimidazo[1,2-a]pyridin-3-yl}-3-(dimethylamino)prop-2-en-1-one is not yet fully understood, but current research suggests that it may act through multiple pathways. One proposed mechanism involves the modulation of ion channels and receptors involved in neuronal excitability. Another hypothesis is that the compound exerts its effects by altering the expression or activity of enzymes and proteins that regulate neurotransmitter release and reuptake.

To further elucidate the therapeutic potential of (2E)-1-{6-chloro-2-methylimidazo[1,2-a]pyridin-3-yl}-3-(dimethylamino)prop-2-en-1-one, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess various endpoints, including changes in seizure frequency, cognitive function, and quality of life measures. Preliminary results from phase I trials have shown promising safety profiles, with no significant adverse effects reported at therapeutic doses.

Beyond its applications in neurology, there is growing interest in exploring the broader biological activities of (2E)-1-{6-chloro-2-methylimidazo[1,2-a]pyridin-3-yl}-3-(dimethylamino)prop-2-en-1-one. For example, preliminary studies have suggested that the compound may have anti-inflammatory properties that could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to modulate oxidative stress makes it a potential candidate for use in antiaging formulations and cosmetics.

The synthesis of (2E)-1-{6-chloro-2-methylimidazo[1,2-a]pyridin-3-yl}-3-(dimethylamino)prop-2-en-1-one has been optimized through various methods to improve yield and purity. One common approach involves the condensation of 6-chloro-N-methylnicotinamide with dimethyl acetylenedicarboxylate followed by subsequent transformations to introduce the desired functional groups. The synthetic route has been refined to minimize side reactions and ensure high stereoselectivity, which is crucial for achieving the desired biological activity.

In conclusion, (2E)-1-{6-chloro-2-methylimidazo[1,2-a]pyridin-3-yl}-3-(dimethylamino)prop-2-en-one (CAS No. 900015-66-9) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted biological activities make it an exciting target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.